Cas no 21848-66-8 (Foliamenthin)

Foliamenthin structure
Foliamenthin structure
Product Name:Foliamenthin
CAS No:21848-66-8
MF:C26H36O12
MW:540.556849479675
CID:2067608
PubChem ID:76967939
Update Time:2025-04-21

Foliamenthin Chemical and Physical Properties

Names and Identifiers

    • Foliamenthin
    • 2,6-Octadienoic acid, 8-hydroxy-2,6-dimethyl-, 5-ethenyl-6-(beta-D-glucopyranosyloxy)-4,4a,5,6-tetrahydro-1-oxo-1H,3H-pyrano(3,4-C)pyran-3-yl ester
    • 2,6-OCTADIENOIC ACID, 8-HYDROXY-2,6-DIMETHYL-, 5-ETHENYL-6-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,4A,5,6-TETRAHYDRO-1-OXO-1H,3H-PYRANO(3,4-C)PYRAN-3-YL ESTER
    • 4232720J14
    • Q27258478
    • 21848-66-8
    • UNII-4232720J14
    • Inchi: 1S/C26H36O12/c1-4-15-16-10-19(36-23(32)14(3)7-5-6-13(2)8-9-27)37-24(33)17(16)12-34-25(15)38-26-22(31)21(30)20(29)18(11-28)35-26/h4,7-8,12,15-16,18-22,25-31H,1,5-6,9-11H2,2-3H3/b13-8+,14-7+/t15-,16+,18+,19?,20+,21-,22+,25?,26-/m1/s1
    • InChI Key: BGEODRYTLBLROB-AXCNTMPCSA-N
    • SMILES: O([C@@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O)C1[C@H](C=C)[C@H]2C(C(=O)OC(C2)OC(/C(/C)=C/CC/C(=C/CO)/C)=O)=CO1

Computed Properties

  • Exact Mass: 540.22067658g/mol
  • Monoisotopic Mass: 540.22067658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 956
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 181Ų
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